1H-Pyrido(4,3-b)indole, 2,3,4,5-tetrahydro-5-(2-(6-methyl-3-pyridyl)ethyl)-2-propyl-

• CAS No.: 20674-92-4
• Molecular Formula: C22H27N3
• Molecular Weight: 333.5 g/mol
• IUPAC Name: 5-[2-(6-methylpyridin-3-yl)ethyl]-2-propyl-3,4-dihydro-1H-pyrido[4,3-b]indole
• InChI: InChI=1S/C22H27N3/c1-3-12-24-13-11-22-20(16-24)19-6-4-5-7-21(19)25(22)14-10-18-9-8-17(2)23-15-18/h4-9,15H,3,10-14,16H2,1-2H3
• InChI Key: AUTKYOXHJKNPPC-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2=C(C1)C3=CC=CC=C3N2CCC4=CN=C(C=C4)C

Description

This compound belongs to the 1H-pyrido[4,3-b]indole class, a heterocyclic framework featuring fused pyridine and indole rings. The specific substituents—2-propyl and 5-(2-(6-methyl-3-pyridyl)ethyl) —distinguish it structurally and functionally. While its exact pharmacological profile remains under investigation, patents suggest applications in therapeutic areas such as central nervous system disorders or oncology, given the structural similarity to bioactive pyridoindole derivatives .

Biological Activity

1H-Pyrido(4,3-b)indole derivatives, particularly the compound 2,3,4,5-tetrahydro-5-(2-(6-methyl-3-pyridyl)ethyl)-2-propyl-, have garnered significant interest in pharmacological research due to their diverse biological activities. This article provides a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

The biological activity of 1H-Pyrido(4,3-b)indole derivatives is often attributed to their interaction with various receptors and enzymes in the body. The compound is known to exhibit:

• Antagonistic effects on histamine H1 receptors , which may contribute to anti-allergic properties.
• Inhibition of cGAS (cyclic GMP-AMP synthase), suggesting potential applications in treating autoimmune diseases .
• Modulation of glutamate-dependent calcium ion uptake , indicating neuroprotective potential .

Antitumor Activity

Research indicates that this class of compounds exhibits significant antiproliferative effects against various cancer cell lines. For instance:

• Cell Lines Tested : HeLa (cervical cancer), A549 (lung cancer), HepG2 (liver cancer), and MCF-7 (breast cancer).
• Mechanism : The compounds induce apoptosis through receptor-mediated pathways and affect cellular signaling cascades .

Neuroprotective Effects

Studies have shown that derivatives of 1H-Pyrido(4,3-b)indole can protect neuronal cells from excitotoxicity by modulating calcium influx through NMDA receptors. This suggests a potential role in treating neurodegenerative diseases .

Structure-Activity Relationship (SAR)

The effectiveness of 1H-Pyrido(4,3-b)indole compounds can be influenced by structural modifications. Key findings include:

• Substituents at Position 8 : Variations such as methyl or methoxy groups significantly affect biological activity and solubility .
• Chirality : Enantiomers show different potencies in pharmacological assays, emphasizing the importance of stereochemistry in drug design .

Case Study 1: Anticancer Activity

A study evaluated the anticancer properties of several tetrahydro-pyrido[4,3-b]indoles. Results indicated that specific modifications enhanced their cytotoxicity against breast cancer cell lines (IC50 values ranging from 10 µM to 50 µM). The most potent derivative demonstrated a dose-dependent inhibition of cell proliferation and induced apoptosis via caspase activation pathways.

Case Study 2: Neuroprotection in Animal Models

In animal models of neurodegeneration, administration of a selected pyrido[4,3-b]indole derivative resulted in reduced neuronal loss and improved cognitive function. Behavioral assessments indicated significant improvements in learning and memory tasks compared to control groups.

Table 1: Biological Activities of Selected Pyrido(4,3-b)indole Derivatives

Compound Name	Activity Type	Target Cell Line	IC50 Value (µM)	References
Compound A	Antitumor	HeLa	15
Compound B	Neuroprotective	Neuronal Cells	25
Compound C	Anticancer	A549	20
Compound D	cGAS Inhibition	Immune Cells	N/A

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s uniqueness lies in its substituent arrangement. Below is a comparative analysis with analogs (Table 1), followed by biological and physicochemical data (Table 2).

Table 1: Structural Comparison of Pyridoindole Derivatives

Compound Name	Substituents (Position)	Molecular Formula	CAS No.
Target Compound	2-propyl; 5-(2-(6-methyl-3-pyridyl)ethyl)	C₂₃H₂₉N₃	Not disclosed
1H-Pyrido[4,3-b]indole, 2-ethyl-8-methyl-5-(2-(6-methyl-3-pyridyl)ethyl)- (hydrochloride)	2-ethyl; 8-methyl; 5-(6-methyl-3-pyridyl)	C₂₂H₂₈ClN₃	184629 (ID)
2-butyl-5-[2-(pyridin-2-yl)ethyl]-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole	2-butyl; 5-(2-(pyridin-2-yl)ethyl)	C₂₄H₂₉N₃	16566-81-7
2-(2-methylpropyl)-5-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole	2-isobutyl; 5-(6-methyl-3-pyridyl)ethyl	C₂₃H₂₉N₃	20674-97-9

Key Observations :

• Alkyl Chain Variations : The 2-propyl group in the target compound balances lipophilicity and steric bulk compared to shorter (ethyl) or bulkier (butyl/isobutyl) chains, which may affect membrane permeability or metabolic clearance .

Key Findings :

• Toxicological Divergence: Unlike carcinogenic heterocyclic amines (e.g., IQ in processed meats), the target compound lacks the aminoimidazole moiety linked to DNA adduct formation, suggesting a safer profile . However, methylated pyridyl groups may introduce metabolic activation pathways requiring further study.
• Pharmacological Potential: The 2-propyl substituent optimizes steric interactions in receptor-binding pockets, as seen in related CNS-active pyridoindoles .

Structure-Activity Relationship (SAR) Insights

• Position 2 Substituents :
  • Propyl vs. Ethyl/Butyl : Longer alkyl chains (butyl) increase lipophilicity but may reduce solubility. The 2-propyl group offers a compromise, enhancing bioavailability .
• Position 5 Substituents :
  • 6-Methyl-3-pyridyl vs. Pyridin-2-yl : The 3-pyridyl orientation and methyl group improve π-π stacking and hydrogen bonding in target enzymes compared to 2-pyridyl derivatives .

Q & A

Q. What synthetic strategies are recommended for synthesizing this compound, and how can reaction conditions be optimized?

Methodological Answer: The synthesis of pyridoindole derivatives typically involves multi-step reactions, including cyclization and functionalization. A Pd-catalyzed amidation and cyclization approach (as demonstrated for structurally related pyridoindoles) can be adapted . Key steps include:

• Cyclization : Use Pd(OAc)₂/Xantphos as a catalyst system in toluene at 110°C under inert atmosphere.
• Substituent Introduction : Alkylation or nucleophilic substitution to attach the 6-methyl-3-pyridyl and propyl groups.
• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) and recrystallization for high-purity yields.
  Optimize reaction time and temperature via TLC monitoring. For analogs, adjust substituents using protecting groups (e.g., Boc for amines) to prevent side reactions .

Q. How can structural elucidation be performed to confirm the compound’s identity?

Methodological Answer: Combine spectroscopic and computational methods:

• NMR : Analyze $^1H$ and $^{13}C$ NMR spectra for characteristic peaks (e.g., indole NH proton at δ 9.2–10.0 ppm, pyridyl protons at δ 7.0–8.5 ppm). Compare with literature data for similar pyridoindoles .
• IR : Confirm functional groups (e.g., N-H stretch ~3400 cm$^{-1}$, aromatic C=C ~1600 cm$^{-1}$) .
• Mass Spectrometry : High-resolution MS (HRMS) to verify molecular formula (e.g., C$_{23}$H$_{28}$N$_{3}$).
• InChIKey : Cross-reference the compound’s InChIKey (ZTMIHMWNFKJYPO-UHFFFAOYSA-N) with databases .

Q. What computational tools are suitable for predicting physicochemical properties and binding affinities?

Methodological Answer: Use molecular modeling software:

• Physicochemical Properties : Employ SwissADME or MarvinSuite to predict logP, solubility, and topological polar surface area (TPSA) based on the compound’s structure .
• Docking Studies : AutoDock Vina or Schrödinger Suite for preliminary binding affinity predictions (e.g., with serotonin receptors due to structural similarity to γ-carbolines) .
• DFT Calculations : Gaussian 16 for optimizing geometry and calculating electronic properties (e.g., HOMO-LUMO gaps) .

Advanced Research Questions

Q. How can structure-activity relationships (SAR) be explored to enhance biological activity?

Methodological Answer: Design analogs via systematic modifications:

• Core Modifications : Replace the propyl group with bulkier alkyl chains (e.g., butyl, cyclohexyl) to assess steric effects on receptor binding .
• Pyridyl Substitutions : Introduce electron-withdrawing groups (e.g., -F, -Cl) at the 6-methylpyridyl moiety to modulate electronic effects .
• Biological Assays : Test analogs in vitro (e.g., enzyme inhibition assays for monoamine oxidases) and correlate activity with structural features .

Q. What mechanistic insights can be gained from studying metabolic pathways of this compound?

Methodological Answer:

• In Vitro Metabolism : Incubate with liver microsomes (human or rodent) and identify metabolites via LC-MS/MS. Monitor for oxidative metabolites (e.g., N-oxidation of the pyridyl group) .
• CYP Inhibition : Use fluorogenic substrates to assess interactions with cytochrome P450 enzymes (e.g., CYP3A4, CYP2D6) .
• Computational Prediction : ADMET Predictor™ or MetaSite to simulate phase I/II metabolism .

Q. How can in vivo efficacy and toxicity be evaluated in preclinical models?

Methodological Answer:

• Animal Models : Administer the compound in rodent models (e.g., forced swim test for antidepressant activity, given structural similarity to γ-carbolines) .
• Dose Optimization : Conduct dose-ranging studies (1–50 mg/kg, oral/IP) with pharmacokinetic profiling (plasma half-life, bioavailability) .
• Toxicity Screening : Acute toxicity (LD$_{50}$) and subchronic studies (28-day repeat dose) with histopathology and serum biomarkers (AST/ALT for hepatotoxicity) .